Cas no 217-73-2 (Benzo[f][1,10]phenanthroline)

Benzo[f][1,10]phenanthroline structure
Benzo[f][1,10]phenanthroline structure
Product Name:Benzo[f][1,10]phenanthroline
CAS No:217-73-2
MF:C16H10N2
MW:230.264003276825
CID:1404064
PubChem ID:12290618
Update Time:2025-04-20

Benzo[f][1,10]phenanthroline Chemical and Physical Properties

Names and Identifiers

    • Benzo[f][1,10]phenanthroline
    • SCHEMBL4993117
    • DTXSID601308801
    • 217-73-2
    • GAHGSVYKBURLIP-UHFFFAOYSA-N
    • Inchi: 1S/C16H10N2/c1-2-6-12-11(5-1)13-7-3-9-17-15(13)16-14(12)8-4-10-18-16/h1-10H
    • InChI Key: GAHGSVYKBURLIP-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=1C1C(=CC=CN=1)C1C=CC=CC=12

Computed Properties

  • Exact Mass: 230.0845
  • Monoisotopic Mass: 230.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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